Cas no 152340-24-4 (Gnetulin)

Gnetulin structure
Gnetulin structure
Product Name:Gnetulin
CAS No:152340-24-4
MF:C30H26O8
MW:514.52300
CID:143446
PubChem ID:49843576
Update Time:2024-11-01

Gnetulin Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-4,6-diol,2-(3,5-dihydroxyphenyl)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylene]-,(1E,2R,3R)-rel-
    • Gnetulin
    • 1H-Indene-4,6-diol,2-(3,5-dihydroxyphenyl)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylene]
    • 1H-Indene-4,6-diol,2-(3,5-dihydroxyphenyl)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylene]-,(1E,2a,3b)- (9CI)
    • (1E,2alpha,3beta)-2-(3,5-Dihydroxyphenyl)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylene]-1H-indene-4,6-diol
    • (1Z)-2-(3,5-Dihydroxyphenyl)-3-(4-hydroxy-3-methoxyphenyl)-1-[(4-hydroxy-3-methoxyphenyl)methylidene
    • DA-53661
    • 152340-24-4
    • FS-7758
    • Inchi: 1S/C30H26O8/c1-37-26-8-15(3-5-23(26)34)7-21-22-13-20(33)14-25(36)30(22)29(16-4-6-24(35)27(11-16)38-2)28(21)17-9-18(31)12-19(32)10-17/h3-14,28-29,31-36H,1-2H3/b21-7+
    • InChI Key: YUGHGAXRXHODHK-QPSGOUHRSA-N
    • SMILES: O([H])C1=C([H])C(=C([H])C2/C(=C(/[H])\C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])/C([H])(C3C([H])=C(C([H])=C(C=3[H])O[H])O[H])C([H])(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])O[H])C=21)O[H]

Computed Properties

  • Exact Mass: 514.163
  • Monoisotopic Mass: 514.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 5
  • Complexity: 810
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.307
  • Topological Polar Surface Area: 140

Experimental Properties

  • Color/Form: Powder
  • Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 750.1±60.0 °C at 760 mmHg
  • Flash Point: 407.4±32.9 °C
  • Solubility: Almost insoluble (0.044 g/l) (25 º C),
  • Vapor Pressure: 0.0±2.6 mmHg at 25°C

Gnetulin Security Information

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